CID 96231
Description
CID 96231 is a useful research compound. Its molecular formula is C6H8N2OS and its molecular weight is 156.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality CID 96231 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CID 96231 including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Charge Injection Device Cameras
Charge Injection Device (CID) cameras are imaging systems that convert optical signals to electrical signals . These cameras are used in a variety of solid-state cameras and systems available in multiple configurations . They are particularly useful in scientific research for capturing high-resolution images.
Radiation Hardened Solid-State Cameras
CID 96231 is used in the development of radiation-hardened solid-state cameras . These cameras have a minimum radiation tolerance of at least 1 x 106 rads total dose gamma . They are used in environments with high radiation levels, such as nuclear power plants or space exploration.
Cooled Scientific Imaging Systems
CID 96231 is also used in cooled scientific imaging systems . These systems are based on a new CID imager architecture featuring low noise, arbitrary pixel selection, readout and clear, and pixel collective readout or binning . They are used in scientific research that requires high-resolution imaging at low temperatures.
Systematic Toxicological Analysis
A library of CID accurate mass spectra has been developed for efficient use of liquid chromatography in combination with hybrid quadrupole time-of-flight mass spectrometry (LC–QTOF-MS) as a tool in systematic toxicological analysis . This method allows for the identification of more than 2,500 illegal and therapeutic drugs, pesticides, alkaloids, other toxic chemicals, and metabolites .
TRPV3 Inhibition
CID 96231 has been found to have good TRPV3 inhibition activity . TRPV3 is a member of the transient receptor potential (TRP) family of ion channels, and its inhibition can be used for preparing drugs for treating diseases related to TRPV3 ion channel .
Chemical Medicine and Organic Compound Synthesis
CID 96231 is used in the technical field of chemical medicine and organic compound synthesis . It is particularly related to the application of a tetrahydroberberine compound to inhibition of TRPV3 .
properties
IUPAC Name |
5,6-dimethyl-2-sulfanyl-1H-pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2OS/c1-3-4(2)7-6(10)8-5(3)9/h1-2H3,(H2,7,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEAKRQUSGACTFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC(=NC1=O)S)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(NC(=NC1=O)S)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 96231 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(Dimethylazaniumyl)propyl-[(2-hydroxy-5-iodo-3-methylphenyl)methyl]-methylazanium;dichloride](/img/structure/B7767780.png)
